Cas no 893586-96-4 ({4-(methylsulfanyl)phenylmethyl}(propyl)amine)

• Product Name: {4-(methylsulfanyl)phenylmethyl}(propyl)amine
• CAS No: 893586-96-4
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• MDL: MFCD07407649
• CID: 993694
• PubChem ID: 4719456
• Update Time: 2025-04-20

{4-(methylsulfanyl)phenylmethyl}(propyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(4-(Methylthio)benzyl)propan-1-amine
• N-[(4-methylsulfanylphenyl)methyl]propan-1-amine
• N-[4-(methylsulfanyl)benzyl]propan-1-amine
• N-[4-(methylthio)benzyl]-1-propanamine(SALTDATA: HCl)
• {4-(methylsulfanyl)phenylmethyl}(propyl)amine
• {[4-(methylsulfanyl)phenyl]methyl}(propyl)amine
• MFCD07407649
• N-[4-(METHYLTHIO)BENZYL]-1-PROPANAMINE
• DTXSID40405939
• N-[4-(methylsulfanyl)benzyl]-N-propylamine
• N-{[4-(Methylsulfanyl)phenyl]methyl}propan-1-amine
• SCHEMBL11922724
• EN300-168631
• 893586-96-4
• AKOS000284943
• AN-465/42886945
• CHEMBRDG-BB 9070487
• N-{[4-(Methylsulfanyl)phenyl]methyl}
• STK281346

• MDL： MFCD07407649
• Inchi： 1S/C11H17NS/c1-3-8-12-9-10-4-6-11(13-2)7-5-10/h4-7,12H,3,8-9H2,1-2H3
• InChI Key： OGCRTPMXMKIFGS-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CNCCC

Computed Properties

• Exact Mass: 195.10800
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1
• Boiling Point: 289.1°C at 760 mmHg
• Flash Point: 128.6°C
• Refractive Index: 1.548
• PSA: 37.33000
• LogP: 3.29900